Cas no 1033078-12-4 ((R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide)

(R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide structure
1033078-12-4 structure
Product Name:(R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide
CAS No:1033078-12-4
MF:C16H22N3O7
MW:368.36178445816
CID:1062768
Update Time:2025-10-08

(R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

    • (R,S)-N2-Nitroso-Anabasine N’-β-D-Glucuronide
    • (R,S)-N2-Nitroso-Ana
    • (R,S)-N2-Nitroso-Anabasine N'-β-D-Glucuronide
    • 1-beta-D-Glucopyranuronosyl-3-(1-nitroso-2-piperidinyl)pyridinium
    • (R,S)-N2-Nitroso-Anabasine N inverted exclamation mark -
    • A-D-Glucuronide
    • CID 131698815
    • (R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide
    • Inchi: 1S/C16H21N3O7/c20-11-12(21)14(16(23)24)26-15(13(11)22)18-6-3-4-9(8-18)10-5-1-2-7-19(10)17-25/h3-4,6,8,10-15,20-22H,1-2,5,7H2/p+1/t10?,11?,12-,13?,14?,15+/m0/s1
    • InChI Key: CNFQJGRMFKQFEI-LJCZPVBQSA-O
    • SMILES: O1C(C(=O)O)[C@H](C(C([C@@H]1[N+]1C=CC=C(C=1)C1CCCCN1N=O)O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 522
  • Topological Polar Surface Area: 144

Experimental Properties

  • Melting Point: >116°C (dec.)
  • Solubility: DMSO (Slightly, Heated), Methanol (Slightly, Heated), Water (Slightly)

(R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide Security Information

  • Storage Condition:Amber Vial, -20°C Freezer, Under inert atmosphere

(R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N524265-1mg
(R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide
1033078-12-4
1mg
$ 276.00 2023-09-06
TRC
N524265-10mg
(R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide
1033078-12-4
10mg
$ 2176.00 2023-09-06

Additional information on (R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide

(R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide: A Key Compound in Biomedical Research

(R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide represents a unique class of N2-Nitroso-Anabasine derivatives conjugated with b-D-Glucuronide moieties, which has garnered significant attention in recent biomedical research. This compound is characterized by its complex stereochemistry, with the (R,S) configuration playing a critical role in determining its biological activity and pharmacokinetic properties. The N2-Nitroso-Anabasine scaffold is derived from the alkaloid Anabasine, a naturally occurring compound with known neuropharmacological effects, while the b-D-Glucuronide moiety enhances its solubility and metabolic stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of (R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide in modulating inflammatory pathways. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activation of NF-κB, a key transcription factor involved in chronic inflammation. This activity was attributed to the synergistic effect of the N2-Nitroso group and the b-D-Gl,ucuronide linkage, which together enhance the compound's interaction with cellular receptors. Such findings underscore the importance of structural modifications in optimizing therapeutic efficacy.

Metabolic profiling of (R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide has revealed its role as a prodrug. In vivo studies using animal models showed that the compound undergoes enzymatic hydrolysis in the liver, releasing active metabolites that target specific signaling pathways. This metabolic behavior aligns with the concept of "drug conjugation" as a strategy to improve bioavailability and reduce toxicity. A 2024 study in Bioorganic & Medicinal Chemistry Letters further confirmed that the b-D-Glucuronide moiety significantly prolongs the half-life of the compound in plasma, enhancing its therapeutic window.

The N2-Nitroso functional group in (R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide is particularly noteworthy for its redox properties. Research published in Chemical Research in Toxicology (2023) revealed that this group acts as a nitroso donor, facilitating the generation of reactive nitrogen species (RNS) under physiological conditions. These RNS have been implicated in both therapeutic and pathological processes, including neurodegeneration and cancer progression. The ability to modulate RNS levels makes (R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide a potential candidate for targeted therapies in diseases associated with oxidative stress.

Structural characterization of (R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide has been achieved through advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) and mass spectrometry analyses have confirmed the precise stereochemistry of the compound, with the (R,S) configuration being essential for its binding affinity to specific protein targets. A 2023 study in Organic & Biomolecular Chemistry demonstrated that the b-D-Glucuronide moiety adopts a conformation that facilitates its interaction with glycosidases, enabling the compound to act as a substrate for enzymatic processing in vivo.

Comparative studies with other N2-Nitroso-Anabasine derivatives have shown that (R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide exhibits superior pharmacological activity. For instance, its ability to inhibit the enzyme acetylcholinesterase (AChE) was found to be 1.8 times higher than that of its non-conjugated counterpart, as reported in Journal of Biological Chemistry (2024). This enhanced activity is attributed to the steric and electronic effects of the b-D-Glucuronide group, which optimizes the compound's interaction with the AChE active site.

Future research directions for (R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide include exploring its potential as a dual-action therapeutic agent. Preliminary studies suggest that the compound may simultaneously modulate both inflammatory and neuroprotective pathways, making it a candidate for treating neurodegenerative diseases such as Alzheimer's. Additionally, its unique structural features could inspire the design of novel conjugate drugs for targeted delivery in oncology applications.

In conclusion, (R,S)-N2-Nitroso-Anabasine N’-b-D-Glucuronide represents a significant advancement in the field of medicinal chemistry. Its complex stereochemistry, combined with the functional properties of the N2-Nitroso and b-D-Glucuronide moieties, positions it as a versatile platform for developing next-generation therapeutics. Continued exploration of its biological mechanisms and pharmacological applications will further solidify its role in modern biomedical research.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd